Cas no 130064-30-1 (Phenol,4-[2-[4-[2-(1-piperidinyl)ethoxy]phenyl]-2H-1-benzopyran-3-yl]-)

• Product Name: Phenol,4-[2-[4-[2-(1-piperidinyl)ethoxy]phenyl]-2H-1-benzopyran-3-yl]-
• CAS No: 130064-30-1
• MF: C₂₈H₂₉NO₃
• MW: 427.534767866135
• CID: 206140
• PubChem ID: 195645
• Update Time: 2025-04-19

Phenol,4-[2-[4-[2-(1-piperidinyl)ethoxy]phenyl]-2H-1-benzopyran-3-yl]- Chemical and Physical Properties

Names and Identifiers

• Phenol,4-[2-[4-[2-(1-piperidinyl)ethoxy]phenyl]-2H-1-benzopyran-3-yl]-
• 2-(4-(2-piperidinoethoxy)phenyl)-3-(4-hydroxyphenyl)-2H-1-benzopyran
• 4-[2-[4-(2-piperidin-1-ylethoxy)phenyl]-2H-chromen-3-yl]phenol
• 4-(2-{4-[2-(piperidin-1-yl)ethoxy]phenyl}-2h-chromen-3-yl)phenol
• AC1L50CP
• AC1Q7BFD
• ACMC-20ccmm
• CHEMBL109339
• PEPHP
• SureCN7938790
• 4-(2-{4-[2-(Piperidin-1-yl)ethoxy]phenyl}-2H-1-benzopyran-3-yl)phenol
• DTXSID90926583
• NSC-610511
• SCHEMBL7938790
• 130064-30-1
• NSC610511

• Inchi： 1S/C28H29NO3/c30-24-12-8-21(9-13-24)26-20-23-6-2-3-7-27(23)32-28(26)22-10-14-25(15-11-22)31-19-18-29-16-4-1-5-17-29/h2-3,6-15,20,28,30H,1,4-5,16-19H2
• InChI Key： FIYLLNDHLJCAAC-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)C1C(C2C=CC(=CC=2)O)=CC2C=CC=CC=2O1)CCN1CCCCC1

Computed Properties

• Exact Mass: 427.21487
• Monoisotopic Mass: 427.214744
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 600
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.9
• XLogP3: 5.6

Experimental Properties

• Density: 1.189
• Boiling Point: 603.2°C at 760 mmHg
• Flash Point: 318.6°C
• Refractive Index: 1.62
• PSA: 41.93
• LogP: 5.86910